Cas no 786727-24-0 (1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-ethenyl-)
786727-24-0 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-ethenyl-
CAS No:786727-24-0
MF:C12H9ClN2O2
MW:248.665061712265
CID:534094
PubChem ID:69529070
Update Time:2025-04-19
1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-ethenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-ethenyl-
- 1-(4-chlorophenyl)-5-ethenylpyrazole-4-carboxylic acid
- SCHEMBL5678545
- DTXSID00740737
- 1-(4-Chlorophenyl)-5-ethenyl-1H-pyrazole-4-carboxylic acid
- 786727-24-0
-
- Inchi: 1S/C12H9ClN2O2/c1-2-11-10(12(16)17)7-14-15(11)9-5-3-8(13)4-6-9/h2-7H,1H2,(H,16,17)
- InChI Key: MTINROWVFRUPCA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C(C=C)=C(C(=O)O)C=N1
Computed Properties
- Exact Mass: 248.0352552g/mol
- Monoisotopic Mass: 248.0352552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 55.1Ų
1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-ethenyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
786727-24-0 (1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-ethenyl-) Related Products
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